Cas no 460-01-5 (2,6-dimethyl-1,3,5,7-octatetraene)

2,6-dimethyl-1,3,5,7-octatetraene structure
460-01-5 structure
Product Name:2,6-dimethyl-1,3,5,7-octatetraene
CAS No:460-01-5
MF:C10H14
MW:134.218163013458
CID:2040045
PubChem ID:5368451
Update Time:2025-04-21

2,6-dimethyl-1,3,5,7-octatetraene Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-1,3,5,7-octatetraene
    • 2,6-dimethyl-octa-1,3,5,7-tetraene
    • Cosmen
    • (3E,5E)-2,6-Dimethyl-1,3,5,7-octatetrene
    • Cosmene
    • UNII-BB1XPU95WD
    • (3E,5E)-2,6-Dimethyl-1,3,5,7-octatetraene #
    • Q24817453
    • CHEBI:87600
    • DTXSID301020808
    • (3E,5E)-2,6-dimethylocta-1,3,5,7-tetraene
    • 2,6-Dimethyl-1,3(E),5(E),7-octatetraene
    • BB1XPU95WD
    • CHEBI:90063
    • 1,3,5,7-Octatetraene, 2,6-dimethyl-, (3E,5E)-
    • 2,6-Dimethyl-1,3,5,7-octatetraene, E,E-
    • 2,6-dimethylocta-1,3,5,7-tetraene
    • trans,trans-2,6-Dimethyl-1,3,5,7-octatetraene
    • (E)-2,6-Dimethyl-1,3,5,7-octatetraene
    • HPZWSJQQCJZBBG-LQPGMRSMSA-N
    • (3E,5E)-2,6-Dimethyl-1,3,5,7-octatetraene
    • (e,e)-2,6-dimethyl-1,3,5,7-octatetraene
    • 460-01-5
    • Inchi: 1S/C10H14/c1-5-10(4)8-6-7-9(2)3/h5-8H,1-2H2,3-4H3/b7-6+,10-8+
    • InChI Key: HPZWSJQQCJZBBG-LQPGMRSMSA-N
    • SMILES: C(/C=C)(\C)=C\C=C\C(=C)C

Computed Properties

  • Exact Mass: 134.11
  • Monoisotopic Mass: 134.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.4
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